Cas no 1246033-04-4 (Tert-butyl 6-amino-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate)

Tert-butyl 6-amino-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate is a bicyclic amine derivative with a tert-butyl carbamate protecting group, commonly used as an intermediate in organic synthesis and pharmaceutical research. Its rigid octahydroisoquinoline scaffold provides structural stability, while the amino and carboxylate functionalities offer versatility for further derivatization. The tert-butyl group enhances solubility in organic solvents and facilitates selective deprotection under mild acidic conditions. This compound is particularly valuable in the synthesis of complex alkaloids and bioactive molecules, where its stereochemistry and functional group compatibility are advantageous. It is typically handled under inert conditions to preserve its reactivity and purity.

Tert-butyl 6-amino-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate structure

1246033-04-4 structure

Product Name:Tert-butyl 6-amino-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate

CAS No:1246033-04-4

MF:C₁₄H₂₆N₂O₂

MW:254.368443965912

CID:2189666

Update Time:2025-05-26

Tert-butyl 6-amino-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2(1H)-isoquinolinecarboxylic acid, 6-aminooctahydro-, 1,1-dimethylethyl ester
- tert-butyl 6-amino-decahydroisoquinoline-2-carboxylate, Mixture of diastereomers
- Tert-butyl 6-amino-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate
- Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-7-6-10-8-12(15)5-4-11(10)9-16/h10-12H,4-9,15H2,1-3H3
- InChI Key： ZJOCZWZSGVQGDF-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC2CC(CCC2C1)N)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 311
Topological Polar Surface Area: 55.6

Tert-butyl 6-amino-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate Pricemore >>

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